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Compound of Interest

Compound Name: Lanasol Yellow 4G

Cat. No.: B3056300

Despite being a multifunctional reactive dye, a comprehensive review of scientific literature
reveals no established applications or protocols for the use of Lanasol Yellow 4G in the field of
tissue pathology. While broadly categorized as a tool for biological experiments, its practical
use as a histological or histopathological stain is not documented in academic research.

Lanasol Yellow 4G, also known as C.I. Reactive Yellow 39, is primarily recognized for its
application in the textile industry for dyeing wool and silk fibers.[1] Its chemical properties,
including its reactive nature, are tailored for forming covalent bonds with these proteinaceous
fibers, resulting in excellent color fastness.[1]

While commercial suppliers may list "studying tissue pathology" among the potential
applications of dyes in general, there is a significant lack of specific evidence to support the
use of Lanasol Yellow 4G for this purpose.[2][3][4] Extensive searches of scientific databases
and academic publications have yielded no studies, protocols, or quantitative data related to its
efficacy, specificity, or mechanism of action in staining biological tissues for microscopic
analysis. Furthermore, no information is available regarding its potential fluorescent properties
in a biological context.

Chemical and Physical Properties of Lanasol Yellow
4G

To provide a comprehensive overview for researchers, the known chemical and physical
properties of Lanasol Yellow 4G are summarized in the table below. This information is
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derived from chemical databases and supplier information.

Property Value

disodium 4-[4-[5-(2-bromoprop-2-enoylamino)-2-
Chemical Name sulfonato-phenyl]azo-3-methyl-5-ox0-4H-

pyrazol-1-yl]-2,5-dichloro-benzenesulfonate

C.l. Name Reactive Yellow 39

CAS Number 70247-70-0

Molecular Formula C19H12BrCI2N5Na208S2
Molecular Weight 699.25 g/mol

Established Alternatives for Tissue Pathology

For researchers, scientists, and drug development professionals seeking to visualize and
guantify components within tissue sections, particularly connective tissues like collagen,
several well-established and thoroughly documented staining methods are available. A
prominent example is Picrosirius Red, a highly specific stain for collagen that, when viewed
under polarized light, can help differentiate between different collagen types based on their
birefringence.

The workflow for a typical histological staining procedure is outlined below. This general
workflow is applicable to many common histological stains, though specific incubation times
and reagents will vary depending on the chosen protocol.
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General Histological Staining Workflow
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Logical Relationship for Selecting a Histological
Stain

The decision-making process for selecting an appropriate histological stain involves
considering the target of interest and the desired information. The following diagram illustrates

a simplified logical relationship for this process.
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Y
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Decision-making for Histological Stain Selection

In conclusion, while Lanasol Yellow 4G is a well-characterized reactive dye for textiles, it lacks
the necessary scientific validation and documentation for use in tissue pathology. Researchers
are advised to utilize established and validated staining methods to ensure reliable and

reproducible results in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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